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Compound of Interest

Compound Name: 3-(butylthio)propanoic acid

Cat. No.: B1346146 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract
3-(Butylthio)propanoic acid, a sulfur-containing carboxylic acid, holds potential as a versatile

chemical intermediate in various scientific and industrial applications. This technical guide

provides a comprehensive overview of its chemical identifiers, physical properties, and detailed

synthesis protocols. While direct biological data on 3-(butylthio)propanoic acid is limited, this

document explores the known biological activities and metabolic pathways of structurally

related thioether and short-chain fatty acid compounds to infer potential areas of investigation

and application in drug discovery and development. This guide aims to serve as a foundational

resource for researchers interested in the synthesis and potential utility of this and similar

molecules.

Chemical Identifiers and Properties
3-(Butylthio)propanoic acid is a relatively simple molecule combining a propanoic acid

backbone with a butyl thioether substituent. Its fundamental properties are summarized below.
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Identifier/Property Value Reference

CAS Number 22002-73-9 [1]

Molecular Formula C₇H₁₄O₂S [1]

Molecular Weight 162.25 g/mol [1]

IUPAC Name 3-(Butylsulfanyl)propanoic acid

Canonical SMILES CCCCSCCC(=O)O

Physical Form Colorless oil [2]

Synthesis of 3-(butylthio)propanoic acid
An efficient and environmentally conscious method for the synthesis of 3-(alkylthio)propionic

acids, including the butyl derivative, has been developed. This approach utilizes a microwave-

assisted reaction that offers high yields and selectivity.[2][3]

Experimental Protocol: Microwave-Assisted Synthesis
This protocol describes the synthesis of 3-(butylthio)propanoic acid from 3-

mercaptopropionic acid and a butyl halide.

Materials:

3-mercaptopropionic acid

Butyl bromide (or other butyl halide)

Sodium hydroxide

Ethanol

Procedure:

In a suitable reaction vessel, dissolve sodium hydroxide in ethanol.

Add 3-mercaptopropionic acid to the ethanolic sodium hydroxide solution.
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Introduce the butyl halide to the reaction mixture.

Seal the vessel and place it in a microwave reactor.

Irradiate the mixture at a controlled temperature (e.g., 80°C or 120°C) for a specified

duration. The reaction progress can be monitored by appropriate analytical techniques.

Upon completion, cool the reaction mixture.

Acidify the mixture to a pH of approximately 1-2 using a suitable acid (e.g., concentrated

HCl).

Extract the product with an organic solvent (e.g., dichloromethane).

Combine the organic layers, dry over an anhydrous salt (e.g., Na₂SO₄), filter, and

concentrate under reduced pressure to yield the crude product.

Purify the crude product using flash column chromatography to obtain the final 3-
(butylthio)propanoic acid.

Reaction Yields
The microwave-assisted synthesis has been shown to produce 3-(alkylthio)propionic acids in

good yields. The table below summarizes the reported yields for the synthesis of 3-
(butylthio)propanoic acid under specific conditions.[2]

Reactants Temperature (°C) Yield (%)

3-mercaptopropionic acid,

Butyl bromide, NaOH, Ethanol
80 89

Potential Biological Significance and Therapeutic
Applications (Inferred from Related Compounds)
Direct research into the biological activities and signaling pathways of 3-(butylthio)propanoic
acid is not extensively documented. However, by examining related compounds, we can infer

potential areas for future investigation.
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Insights from 3-(Methylthio)propanoic Acid (MTPA)
3-(Methylthio)propanoic acid (MTPA), a close structural analog, is a known intermediate in the

metabolism of methionine.[4][5] Its biological effects are thought to be mediated through its

metabolic conversion to methanethiol and subsequently to hydrogen sulfide (H₂S), a

recognized gasotransmitter involved in various signaling pathways.[4] MTPA itself has

demonstrated antifungal and potential antineoplastic properties.[4] Given the structural

similarity, it is plausible that 3-(butylthio)propanoic acid could also serve as a precursor for

the release of sulfur-containing signaling molecules or exhibit its own intrinsic biological

activities.

Role of Short-Chain Fatty Acids (SCFAs) and Thioethers
in Cellular Signaling
Propionic acid is a short-chain fatty acid (SCFA) that plays a significant role in gut health and

systemic metabolism. SCFAs can modulate inflammatory responses and influence glucose and

lipid metabolism through various signaling pathways, including the activation of G-protein-

coupled receptors (GPCRs) and inhibition of histone deacetylases (HDACs). Furthermore,

certain thioether compounds have been shown to inhibit fatty acid synthase (FAS), an enzyme

implicated in metabolic syndrome.[6] The dual nature of 3-(butylthio)propanoic acid as both a

thioether and a propionic acid derivative suggests it could potentially interact with these

pathways.

Visualizing Chemical and Biological Pathways
Synthesis Workflow
The following diagram illustrates the key steps in the microwave-assisted synthesis of 3-
(butylthio)propanoic acid.
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Microwave-assisted synthesis of 3-(butylthio)propanoic acid.

Hypothetical Metabolic Pathway
Based on the metabolism of the related compound 3-(methylthio)propanoic acid, a hypothetical

metabolic pathway for 3-(butylthio)propanoic acid is proposed below. This pathway could

involve enzymatic cleavage of the thioether bond, potentially releasing butanethiol, which may

have its own biological effects.
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Hypothetical metabolic fate of 3-(butylthio)propanoic acid.

Conclusion and Future Directions
3-(Butylthio)propanoic acid is a readily synthesizable molecule with a chemical structure that

suggests potential for interesting biological activities. While current research on this specific

compound is sparse, the known roles of its structural relatives, such as 3-(methylthio)propanoic

acid and other short-chain fatty acids, provide a strong rationale for further investigation. Future

research should focus on elucidating the specific biological effects of 3-(butylthio)propanoic
acid, including its potential interactions with cellular signaling pathways, its metabolic fate, and

its viability as a lead compound or intermediate in drug discovery programs. The detailed

synthesis protocol provided herein offers a solid starting point for producing this compound for

further in vitro and in vivo studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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